Sennidine A
Sennidine A
Brand Name:
Vulcanchem
CAS No.:
641-12-3
VCID:
VC0192371
InChI:
InChI=1S/C30H18O10/c31-17-5-1-3-13-21(15-7-11(29(37)38)9-19(33)25(15)27(35)23(13)17)22-14-4-2-6-18(32)24(14)28(36)26-16(22)8-12(30(39)40)10-20(26)34/h1-10,21-22,31-34H,(H,37,38)(H,39,40)
SMILES:
C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C4C5=C(C(=CC=C5)O)C(=O)C6=C4C=C(C=C6O)C(=O)O)C=C(C=C3O)C(=O)O
Molecular Formula:
C30H18O10
Molecular Weight:
538.5 g/mol
Sennidine A
CAS No.: 641-12-3
Natural Products
VCID: VC0192371
Molecular Formula: C30H18O10
Molecular Weight: 538.5 g/mol
CAS No. | 641-12-3 |
---|---|
Product Name | Sennidine A |
Molecular Formula | C30H18O10 |
Molecular Weight | 538.5 g/mol |
IUPAC Name | 9-(2-carboxy-4,5-dihydroxy-10-oxo-9H-anthracen-9-yl)-4,5-dihydroxy-10-oxo-9H-anthracene-2-carboxylic acid |
Standard InChI | InChI=1S/C30H18O10/c31-17-5-1-3-13-21(15-7-11(29(37)38)9-19(33)25(15)27(35)23(13)17)22-14-4-2-6-18(32)24(14)28(36)26-16(22)8-12(30(39)40)10-20(26)34/h1-10,21-22,31-34H,(H,37,38)(H,39,40) |
Standard InChIKey | JPMRHWLJLNKRTJ-UHFFFAOYSA-N |
Isomeric SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C([C@@H]2[C@@H]4C5=C(C(=CC=C5)O)C(=O)C6=C4C=C(C=C6O)C(=O)O)C=C(C=C3O)C(=O)O |
SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C4C5=C(C(=CC=C5)O)C(=O)C6=C4C=C(C=C6O)C(=O)O)C=C(C=C3O)C(=O)O |
Canonical SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C4C5=C(C(=CC=C5)O)C(=O)C6=C4C=C(C=C6O)C(=O)O)C=C(C=C3O)C(=O)O |
Synonyms | dihydroxydianthrone dihydroxydianthrone, (R*,S*)-isomer sennidin A sennidin B sennidine A |
PubChem Compound | 122839 |
Last Modified | Nov 11 2021 |
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